Cas no 1007541-51-6 (1,5-Diethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,5-Diethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1007541-51-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 3056912
• PubChem ID: 23005661
• Update Time: 2025-05-26

1,5-Diethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,5-Diethyl-1H-pyrazole-4-carbaldehyde
• EN300-155214
• 1,5-diethylpyrazole-4-carbaldehyde
• HQB54151
• AKOS003672779
• CS-0235301
• 1007541-51-6
• Z1198181505
• STK352322

• Inchi： 1S/C8H12N2O/c1-3-8-7(6-11)5-9-10(8)4-2/h5-6H,3-4H2,1-2H3
• InChI Key： WZSLDFAVVOZBER-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(CC)C=1CC

Computed Properties

• Exact Mass: 152.094963g/mol
• Monoisotopic Mass: 152.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.19g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,5-Diethyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1,5-Diethyl-1H-pyrazole-4-carbaldehyde (CAS: 1007541-51-6) in Chemical Biology and Pharmaceutical Research

1,5-Diethyl-1H-pyrazole-4-carbaldehyde (CAS: 1007541-51-6) is a pyrazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various heterocyclic compounds, which are often explored for their biological activities. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 1,5-Diethyl-1H-pyrazole-4-carbaldehyde as a precursor in the synthesis of pyrazole-based kinase inhibitors. The research demonstrated that modifications at the aldehyde functional group could lead to compounds with enhanced selectivity and potency against specific kinase targets, such as EGFR and VEGFR, which are critical in cancer therapy. The study also emphasized the compound's utility in structure-activity relationship (SAR) studies, enabling the optimization of drug candidates.

In addition to its role in kinase inhibitor development, 1,5-Diethyl-1H-pyrazole-4-carbaldehyde has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported the synthesis of Schiff base derivatives using this aldehyde, which exhibited promising activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

Another area of interest is the compound's application in anti-inflammatory drug development. A 2024 study in European Journal of Pharmaceutical Sciences explored its incorporation into hybrid molecules designed to target COX-2 and 5-LOX enzymes. The results indicated that these hybrids could effectively reduce inflammation in murine models with minimal gastrointestinal side effects, a common limitation of traditional NSAIDs. This finding underscores the potential of 1,5-Diethyl-1H-pyrazole-4-carbaldehyde in designing safer anti-inflammatory agents.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency of producing 1,5-Diethyl-1H-pyrazole-4-carbaldehyde. A 2023 Organic Process Research & Development paper described a novel catalytic method using palladium nanoparticles, which significantly increased yield while reducing reaction time and waste generation. This methodological improvement is expected to facilitate larger-scale production, supporting further pharmacological investigations.

In conclusion, 1,5-Diethyl-1H-pyrazole-4-carbaldehyde (CAS: 1007541-51-6) continues to be a valuable building block in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions it as a compound of ongoing interest in drug discovery pipelines. Future research directions may include exploring its use in targeted drug delivery systems and combination therapies, as well as further optimization of its synthetic routes for industrial-scale applications.